Cas no 1274948-28-5 (5-(1-Aza-2-benzo[3,4-D]1,3-dioxolen-5-ylvinyl)-3-(4-chlorophenyl)-4-imino-2-oxo-1H-1,3-diazine-6-carbonitrile)

• Product Name: 5-(1-Aza-2-benzo[3,4-D]1,3-dioxolen-5-ylvinyl)-3-(4-chlorophenyl)-4-imino-2-oxo-1H-1,3-diazine-6-carbonitrile
• CAS No: 1274948-28-5
• MF: C₁₉H₁₂ClN₅O₃
• MW: 393.783282279968
• MDL: MFCD00170105
• CID: 5012231
• Update Time: 2026-02-27

5-(1-Aza-2-benzo[3,4-D]1,3-dioxolen-5-ylvinyl)-3-(4-chlorophenyl)-4-imino-2-oxo-1H-1,3-diazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-AZA-2-BENZO[3,4-D]1,3-DIOXOLEN-5-YLVINYL)-3-(4-CHLOROPHENYL)-4-IMINO-2-OXO-1H-1,3-DIAZINE-6-CARBONITRILE
• 5-{[(2H-1,3-benzodioxol-5-yl)methylidene]amino}-1-(4-chlorophenyl)-6-imino-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• 5-(1-Aza-2-benzo[3,4-D]1,3-dioxolen-5-ylvinyl)-3-(4-chlorophenyl)-4-imino-2-oxo-1H-1,3-diazine-6-carbonitrile

• MDL： MFCD00170105
• Inchi： 1S/C19H12ClN5O3/c20-12-2-4-13(5-3-12)25-18(22)17(14(8-21)24-19(25)26)23-9-11-1-6-15-16(7-11)28-10-27-15/h1-7,9H,10,22H2/b23-9+
• InChI Key： ZEVWYLBXHYLYBW-NUGSKGIGSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C(C#N)C(=C1N)/N=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 778
• XLogP3: 2.6
• Topological Polar Surface Area: 113